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Benzo[pgr]picene carcinogenicity assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzo[pgr]picene

CAS No.: 189-96-8

Cat. No.: S1513510

Chemical Profile of Benzo[pqr]picene

The table below summarizes the basic identifying information available for Benzo[pgr]picene. Please note

that this is not a comparison of carcinogenicity.

Property Description

IUPAC Name Benzo[pgr]picene [1] [2]

CAS Number 189-96-8 [2]

Molecular Formula CosH14 [1] [2]

Molar Mass 302.37 g/mol [2]

Other Synonyms Naphtho[2,1-a]pyrene; Naphtho[1,2-a]pyrene [2]

Experimental Design for Assessment

If experimental data is scarce, the methodologies used to assess structurally similar Polycyclic Aromatic
Hydrocarbons (PAHs) like Benzo[a]pyrene (BaP) provide an excellent template for the protocols you need.

The table below outlines standard tests referenced for carcinogenicity assessment [3] [4] [5].
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Test Name Key Objective General Methodology Overview

Ames Test Assess mutagenicity (ability to  Uses Salmonella typhimurium & E. coli
cause gene mutations) in strains with/without metabolic activation (e.qg.,
bacterial strains [3] [5]. rat liver S9 fraction) [5].

Transgenic Rodent Detect in vivo mutations in a Treat transgenic mice (e.g., MutaMouse);

Mutation Assay reporter gene (e.g., lacZ) [6]. recover and sequence reporter gene from

tissues to identify mutation spectrum [6].

In Vivo Evaluate actual tumor Administer compound to rodents (e.g., F344
Carcinogenicity formation in living organisms rats) over 104 weeks; observe for incidence,
Study [4]. type, and dose-dependency of tumors [4].

Based on the established metabolic pathway for the well-studied Benzo[a]pyrene (BaP), I have created a
diagram below to illustrate a common activation pathway for carcinogenic PAHs. This can serve as a

reference for the kind of mechanistic pathway you might expect to investigate for Benzo[pqr]picene.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzo_pqr_picene
https://www.alfa-chemistry.com/benzo-pqr-picene-cas-189-96-8-item-91368.htm
https://pubmed.ncbi.nlm.nih.gov/15123791/
https://pubmed.ncbi.nlm.nih.gov/2736719/
https://labanimalsjournal.ru/index.php/en/2618723x-2018-04-01
https://bmcgenomics.biomedcentral.com/articles/10.1186/s12864-015-2004-4
https://bmcgenomics.biomedcentral.com/articles/10.1186/s12864-015-2004-4
https://www.smolecule.com/products/b1513510#benzo-pqr-picene-carcinogenicity-assessment
https://www.smolecule.com/products/b1513510#benzo-pqr-picene-carcinogenicity-assessment
https://www.smolecule.com/products/b1513510#benzo-pqr-picene-carcinogenicity-assessment
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1513510?utm_src=pdf-bulk
https://www.smolecule.com/products/s1513510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1513510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

